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Compound of Interest

Compound Name: 4-Amino-3-nitrobenzophenone

CAS No.: 31431-19-3

Cat. No.: B196086

Get Quote

CAS Number: 31431-19-3

An Overview for Researchers, Scientists, and Drug Development Professionals

4-Amino-3-nitrobenzophenone is an aromatic organic compound characterized by a

benzophenone core structure with both an amino (-NH2) and a nitro (-NO2) functional group

attached to one of the phenyl rings.[1][2] This substitution pattern, featuring an electron-

donating amino group and an electron-withdrawing nitro group, makes it a versatile and

valuable intermediate in various fields of chemical synthesis.[2] It typically appears as a yellow

to orange crystalline solid or powder.[1][3] Primarily produced through industrial chemical

processes, it is not known to occur naturally.[1][3] Its main utility lies in its role as a foundational

building block for the synthesis of more complex molecules, particularly in the pharmaceutical,

dye, and polymer industries.[1][3][4]

Physicochemical Properties
The physical and chemical characteristics of 4-Amino-3-nitrobenzophenone are crucial for its

application in synthesis and for ensuring appropriate handling and storage. The key properties
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are summarized below.

Property Value Reference(s)

CAS Number 31431-19-3 [1][2]

Molecular Formula C₁₃H₁₀N₂O₃ [2]

Molecular Weight 242.23 g/mol [2]

Appearance
Yellow to orange powder or

crystalline solid
[1][3][5]

Melting Point 139-145 °C [5][6]

Boiling Point ~385.05 °C (rough estimate) [6][7]

Water Solubility
10 mg/L (at 20 °C); sparingly

soluble
[1][6]

Storage Temperature
Room temperature, in a cool,

dry, well-ventilated area
[1][6]

EINECS Number 250-631-2 [1][5]

Synthesis and Experimental Protocols
4-Amino-3-nitrobenzophenone is synthesized via multi-step organic reactions, typically

involving the nitration and subsequent amination of benzophenone precursors.[1] A

documented method involves the nucleophilic displacement of a methoxy group from a

precursor molecule.

Experimental Protocol: Synthesis from 4-Methoxy-3-nitrobenzophenone

A convenient synthesis method involves the reaction of 4-methoxy-3-nitrobenzophenone with

aqueous ammonia under pressure.[8] The high lability of the methoxy group, due to the

electron-withdrawing effects of the ortho-nitro and para-benzoyl groups, facilitates its

displacement by the amino group.[8]

Materials and Reagents:
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4-Methoxy-3-nitrobenzophenone

Aqueous ammonia (25%)

Water

Pressure vessel

Procedure:

A mixture of 4-methoxy-3-nitrobenzophenone (0.1 mole) and an excess of 25% aqueous

ammonia (0.6 mole) is placed in a closed pressure vessel.[8]

The vessel is heated to 120 °C and maintained at this temperature for 5 hours.[8]

After the reaction period, the mixture is allowed to cool to 30 °C.[8]

The reaction mixture is then diluted with 500 ml of water.[8]

The product, 4-Amino-3-nitrobenzophenone, separates out as a solid.[8]

The solid product is collected by filtration and can be further purified by recrystallization to

yield yellow needles.[8]
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Synthesis workflow for 4-Amino-3-nitrobenzophenone.
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Applications in Research and Drug Development
The primary significance of 4-Amino-3-nitrobenzophenone lies in its role as a chemical

intermediate for synthesizing a variety of organic compounds.[1][4][9]

Pharmaceutical Synthesis: It is a key starting material for preparing heterocyclic ring systems

such as benzimidazoles and imidazolopyridines.[4][6][7] These structural motifs are present

in many biologically active compounds, and this intermediate has been used in the synthesis

of potential analgesic, anti-inflammatory, and anticonvulsant drugs.[1]

Analytical Reference Standard: The compound is utilized as a characterized reference

standard for API Benzophenone in analytical applications, including method development,

validation, and quality control (QC) during drug development.[2][10]

Dye and Material Science: Due to its aromatic structure and functional groups, it serves as a

precursor in the synthesis of dyes and UV-absorbing materials.[3]

Specialized Applications: It has been described as a molecular electrostatic potential

modifier for use in hyperpolarization devices, an application related to its physical properties.
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Core applications of 4-Amino-3-nitrobenzophenone.
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Biological Activity and Safety Profile
There is limited information regarding the specific biological activity or mechanism of action of

4-Amino-3-nitrobenzophenone itself. Its relevance is primarily as a precursor to

pharmacologically active molecules.[1]

Safety and Handling:

Information regarding toxicity is limited, but the presence of nitro and amino groups on an

aromatic ring suggests that it may exhibit properties similar to other aromatic amines and

nitro compounds, which can include mutagenicity or toxicity.[1]

Standard safety precautions should be taken, such as avoiding inhalation of dust and direct

contact with skin and eyes.[11] Dust may cause irritation to the skin, eyes, and respiratory

tract.[11]

It is stable under normal temperatures and pressures and should be stored in a tightly closed

container away from incompatible substances.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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